![molecular formula C9H13ClN2O2 B2761033 Ethyl 5-(aminomethyl)nicotinate hydrochloride CAS No. 1822787-95-0](/img/structure/B2761033.png)
Ethyl 5-(aminomethyl)nicotinate hydrochloride
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Description
Scientific Research Applications
Antagonists of the P2Y12 Receptor
Research has demonstrated that derivatives of ethyl nicotinate, such as 5-alkyl-1,3-oxazole derivatives of 6-amino-nicotinic acids, act as antagonists of the P2Y12 receptor. This receptor is crucial in antiplatelet therapies. The study highlighted that replacing the ethyl ester functionality with 5-alkyl-oxazole bioisosteres retained the sub-micromolar potency levels of the parent ethyl esters, suggesting their potential utility in developing more stable antiplatelet medications (P. Bach et al., 2013).
Marker of Alcohol Consumption
Ethyl glucuronide (EtG), a direct metabolite of alcohol, has been identified in human serum using capillary isotachophoresis and zone electrophoresis, where ethyl nicotinate plays a role in the analysis. This methodological approach underscores the utility of ethyl nicotinate in detecting recent alcohol consumption, demonstrating its importance in forensic and clinical toxicology for monitoring alcohol intake (M. Nováková & L. Kr̆ivánková, 2008).
Novel Synthesis Approaches
The compound has been central to the synthesis of novel chemical entities, such as ethyl 5-cyano-6-hydroxy-2-methyl-4-(1-naphthyl)-nicotinate. This research provides insight into new synthetic pathways and chemical structures, expanding the toolkit for chemical synthesis and potential applications in pharmaceuticals and materials science (Yongchang Zhou et al., 2008).
Potential Anticancer Agents
The compound has been implicated in the synthesis of potential anticancer agents. Research into pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, derived from ethyl (6-amino-4-chloro-5-nitropyridin-2-yl)carbamate, explores the effects of these compounds on the proliferation of cultured L1210 cells and survival of mice bearing P388 leukemia, indicating its potential as a scaffold for developing anticancer drugs (C. Temple et al., 1983).
Properties
IUPAC Name |
ethyl 5-(aminomethyl)pyridine-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2.ClH/c1-2-13-9(12)8-3-7(4-10)5-11-6-8;/h3,5-6H,2,4,10H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYRHSQJMBIJIPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=CC(=C1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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